Cas no 100763-81-3 (Benzenemethanol, 4-[(2-amino-6-chloro-4-pyrimidinyl)oxy]-)

• Product Name: Benzenemethanol, 4-[(2-amino-6-chloro-4-pyrimidinyl)oxy]-
• CAS No: 100763-81-3
• MF: C₁₁H₁₀ClN₃O₂
• MW: 251.669001102448
• CID: 3550931
• Update Time: 2025-04-22

Benzenemethanol, 4-[(2-amino-6-chloro-4-pyrimidinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-[(2-amino-6-chloro-4-pyrimidinyl)oxy]-

• Inchi： 1S/C11H10ClN3O2/c12-9-5-10(15-11(13)14-9)17-8-3-1-7(6-16)2-4-8/h1-5,16H,6H2,(H2,13,14,15)
• InChI Key： VLCUAFMSYDMGHG-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(OC2C=C(Cl)N=C(N)N=2)C=C1

Computed Properties

• Exact Mass: 251.046154g/mol
• Monoisotopic Mass: 251.046154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 251.67g/mol
• XLogP3: 1.8
• Topological Polar Surface Area: 81.3Ų